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Compound of Interest

Compound Name: Sodium heptadecyl sulfate

CAS No.: 5910-79-2

Cat. No.: B1343609 Get Quote

Topic: Troubleshooting poor solubility of Tergitol-7 (Sodium Heptadecyl Sulfate) in cold water.

Document ID: TS-T7-SOL-001 Last Updated: February 2026 Audience: Formulation Scientists,

Microbiologists, and Laboratory Technicians.

Executive Summary & Chemical Identification
Warning: The trade name "Tergitol" is used for two distinct classes of surfactants with opposite

solubility behaviors. Before proceeding, you must verify your reagent identity to apply the

correct thermodynamic principles.

Feature
Tergitol-7 (The Target of this

Guide)

Tergitol 15-S-7 (Common

Confusion)

Chemical Name Sodium Heptadecyl Sulfate Secondary Alcohol Ethoxylate

Charge Anionic (-) Non-ionic (0)

Physical State (RT)
White/Cream Powder or

Flakes
Clear/Pale Yellow Liquid

Solubility Driver
Krafft Point (Insoluble in Cold,

Soluble in Hot)

Cloud Point (Soluble in Cold,

Insoluble in Hot)

Primary Use
Microbiology (Coliform

selection), Agar media

Industrial cleaning, wetting

agents
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This guide addresses the Anionic Solid (Sodium Heptadecyl Sulfate), which exhibits poor

solubility in cold water. If you are working with the liquid 15-S-7 and experiencing insolubility,

you are likely heating it above its Cloud Point (37°C); cool the solution to dissolve.

The Science of Solubility: Why Cold Water Fails
You are likely observing that Tergitol-7 remains as a precipitate, clumps, or a cloudy

suspension when added to water at room temperature (20–25°C). This is not a defect; it is a

fundamental thermodynamic property of long-chain anionic surfactants.

The Mechanism: Krafft Temperature
Sodium Heptadecyl Sulfate (C17) has a hydrocarbon chain length of 17 carbons. For ionic

surfactants, solubility is low until the temperature reaches the Krafft Point (

).

Below

: The solubility of the monomer is lower than the Critical Micelle Concentration (CMC). The
surfactant exists as hydrated crystals in equilibrium with a dilute monomer solution. It cannot
form micelles, so it cannot dissolve in bulk.

Above

: The solubility of the monomer increases enough to reach the CMC. Micelles form
spontaneously, and total solubility increases by orders of magnitude.

Data Point: While Sodium Dodecyl Sulfate (C12, SDS) has a

of ~16°C (soluble at RT), extending the chain to C16 (Cetyl) raises

to ~45°C. Sodium Heptadecyl Sulfate (C17) has a

typically exceeding 50°C.

Conclusion: You cannot force Tergitol-7 to dissolve in cold water by stirring alone. You must

apply heat to drive the system above the Krafft barrier.
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Diagnostic Workflow
Use this logic flow to determine the correct solubilization strategy.

Start: Solubility Issue

Check Reagent Physical State
(at 20°C)

Liquid
(Likely Tergitol 15-S-7)

Powder/Solid
(Tergitol-7 / Na-Heptadecyl Sulfate)

Is solution cloudy? Is solvent Cold/RT (<40°C)?

Check Solution Temp

Yes

Issue: Above Cloud Point (>37°C)

Temp > 37°C

Solution: COOL the mixture

Issue: Below Krafft Point

Yes

Solution: HEAT to >60°C

Click to download full resolution via product page

Figure 1: Decision tree for identifying Tergitol solubility mechanisms based on reagent state

and temperature.
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Validated Solubilization Protocol
Objective: Prepare a clear, stable stock solution or agar medium containing Tergitol-7.

Materials Required
Tergitol-7 (Sodium Heptadecyl Sulfate) powder.[1][2]

Deionized water (Type II or better).

Hot plate with magnetic stirrer.

Thermometer.

Step-by-Step Procedure
Preparation: Calculate the required mass. For Tergitol-7 Agar, the typical concentration is 0.1

g/L (very low).[3] For stock solutions, 1% w/v is common.

Dispersion: Add the powder to water at room temperature. Do not expect it to dissolve yet. It

will appear as floating flakes or a sediment.

Thermal Activation:

Place the vessel on a hot plate.

Heat the solution to 60°C – 70°C.

Critical: Monitor temperature.[4] Do not boil vigorously if making a stock solution, as this

concentrates the surfactant via evaporation.

Agitation:

Stir gently using a magnetic stir bar.

Avoid Vortexing: High-shear mixing introduces air bubbles. Surfactants stabilize foam,

which is difficult to remove and affects volume accuracy.

Clarification:
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Maintain >60°C for 5–10 minutes.

The solution should transition from cloudy/particulate to completely transparent (colorless

to pale yellow).

Usage/Sterilization:

For Agar: You can proceed directly to autoclaving (121°C, 15 min).[1][2][3][4][5][6] The

high heat of the autoclave ensures complete dissolution.

For Stock Solutions: If filtering, do so while the solution is warm (>50°C). If the solution

cools to RT, the surfactant may re-crystallize (precipitate).

Frequently Asked Questions (FAQs)
Q1: I made a 1% stock solution, but it turned into a white paste when I put it in the fridge. Is it

ruined? A: No, it is not chemically degraded. You have simply lowered the temperature below

the Krafft point, causing the surfactant to crystallize out of solution.

Fix: Re-heat the container to 60°C in a water bath until clear. Shake gently to mix. It will

function normally.

Q2: Can I autoclave Tergitol-7? A: Yes. Sodium Heptadecyl Sulfate is chemically stable at

autoclave temperatures (121°C). In fact, autoclaving is the standard method for dissolving it

completely within Tergitol-7 Agar media [1, 2].

Q3: Why does my Tergitol-7 Agar look hazy after pouring plates? A: This can happen if the agar

was allowed to cool too much (below 45°C) before pouring. The Tergitol-7 may begin to

precipitate microscopically.

Prevention: Pour plates when the medium is at 50–55°C.

Note: Some commercial formulations include TTC (Triphenyl Tetrazolium Chloride).[1][2][3]

[4][6] TTC is heat sensitive and should be added after autoclaving and cooling to 50°C. Do

not confuse TTC haze with Tergitol precipitate.

Q4: I bought "Tergitol 7" but it's a liquid and dissolves instantly. Did I get the wrong product? A:

You likely received Tergitol 15-S-7 or NP-7. Check the CAS number or label.
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Tergitol-7 (Anionic): CAS ~28805-58-5 (Sodium heptadecyl sulfate).

Tergitol 15-S-7 (Non-ionic): CAS ~68131-40-8 (Secondary alcohol ethoxylate).[7]

Impact: These are not interchangeable in microbiological media. The anionic version inhibits

Gram-positive bacteria; the non-ionic version does not have the same selective profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1343609#troubleshooting-poor-solubility-of-tergitol-7-
in-cold-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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